2-{1-[5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]piperidin-2-yl}ethanol

• IUPAC Name: 2-[1-[5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]piperidin-2-yl]ethanol
• InChI: InChI=1S/C16H21N5O2/c22-8-6-12-3-1-2-7-21(12)15-13(9-17-10-18-15)16-19-14(20-23-16)11-4-5-11/h9-12,22H,1-8H2
• InChI Key: TYWUCKOZMYWUTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCO)C2=NC=NC=C2C3=NC(=NO3)C4CC4
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a 1,2,4-oxadiazole ring, and a pyrimidine ring. These groups are common in many pharmaceutical compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 1,2,4-oxadiazoles can generally be synthesized via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Substitution with different functional groups at the 2 and 5 positions of the oxadiazole ring typically lowers the melting and boiling points.

Future Directions

The 1,2,4-oxadiazole ring is a well-known pharmacophore and is frequently used in the development of new pharmaceuticals. Therefore, compounds like this one could have potential applications in drug discovery and development.